1-Benzyl-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

• IUPAC Name: 1-benzyl-4-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one
• InChI: InChI=1S/C17H15N3O2S/c21-15-9-13(11-20(15)10-12-5-2-1-3-6-12)17-18-16(19-22-17)14-7-4-8-23-14/h1-8,13H,9-11H2
• InChI Key: FSGYSMPNSWRBNF-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=CC=C2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H15N3O2S
• Molecular Weight: 325.4 g/mol

Description

1-Benzyl-4-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one, also known as BPTP, is a pyrrolidinone derivative that has demonstrated potential in various scientific research applications. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Biological Activity Prediction

A study outlined a one-pot condensation process for creating novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one systems. The synthesized compounds underwent biological activity prediction, showcasing the method's efficiency in generating compounds with potential biological applications (Kharchenko, Detistov, & Orlov, 2008).

Antioxidant Activity

Another study focused on the synthesis of 1-(5-chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives, including those with oxadiazole moieties. These compounds displayed significant antioxidant activities, suggesting their utility in research related to oxidative stress and potential therapeutic applications (Tumosienė et al., 2019).

Optoelectronic Applications

Research on thiophene substituted 1,3,4-oxadiazole derivatives explored their photophysical properties for optoelectronic devices. These compounds showed promising attributes for future applications in photonic, sensor, and optoelectronic technologies (Naik et al., 2019).

Anticancer Properties

A study synthesized substituted 1,3,4-oxadiazolyl tetrahydropyridines to evaluate their anticancer activities. These compounds, with modifications on the oxadiazole and phenyl ring, exhibited moderate cytotoxicity against MCF-7 breast cancer cell lines, highlighting their potential as anticancer agents (Redda & Gangapuram, 2007).

Enzyme Inhibition Studies

Compounds bearing the 1,3,4-oxadiazole moiety were synthesized and evaluated for their enzyme inhibition potential, particularly against butyrylcholinesterase. These studies not only offer insights into the biochemical interactions of these compounds but also suggest their potential in designing enzyme inhibitors for therapeutic purposes (Khalid et al., 2016).